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Compound of Interest

Compound Name: Azido-C6-OH

Cat. No.: B182203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling precautions for Azido-
C6-OH based on available information for similar organic azides. A comprehensive, publicly

available Safety Data Sheet (SDS) with detailed quantitative toxicological data for Azido-C6-
OH (CAS No. 146292-90-2) was not found. Therefore, this material should be considered

hazardous until further information becomes available, and all handling should be conducted

with the utmost caution by trained personnel.

Introduction
Azido-C6-OH, also known as 6-azidohexan-1-ol, is a bifunctional linker molecule utilized in

bioconjugation and click chemistry.[1] It contains an azide group, which can participate in

copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted alkyne-azide

cycloaddition (SPAAC) reactions, and a hydroxyl group that can be further functionalized.[1]

The presence of the azide moiety classifies this compound as potentially hazardous,

necessitating strict adherence to safety protocols. Organic azides are known for their potential

to be explosive and toxic.[2][3][4] This guide synthesizes available safety information to provide

a framework for the safe handling and use of Azido-C6-OH in a research and development

setting.
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While a detailed, verified Safety Data Sheet for Azido-C6-OH is not readily available, the

following information has been compiled from various sources.

Physical and Chemical Properties
Property Value Source

CAS Number 146292-90-2 ChemScene[5]

Molecular Formula C₆H₁₃N₃O ChemScene[5]

Molecular Weight 143.19 g/mol ChemScene[5]

Appearance Liquid APExBIO[1]

Purity ≥95% ChemScene[5]

Storage 4°C or -20°C ChemScene[5], APExBIO[1]

SMILES OCCCCCCN=[N+]=[N-] ChemScene[5]

Topological Polar Surface Area

(TPSA)
68.99 Å² ChemScene[5]

LogP 1.8494 ChemScene[5]

Hydrogen Bond Acceptors 2 ChemScene[5]

Hydrogen Bond Donors 1 ChemScene[5]

Rotatable Bonds 6 ChemScene[5]

Hazard Identification and Classification
Based on the general properties of organic azides, Azido-C6-OH should be handled as a

hazardous substance. The primary hazards are related to its potential explosive nature and

toxicity.
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Hazard Description General Precautions

Explosive Potential

Organic azides can be

sensitive to heat, light, shock,

and pressure, leading to

violent decomposition.[3][4]

The stability of organic azides

is often assessed by the

carbon-to-nitrogen (C/N) ratio.

[4] For Azido-C6-OH, the C/N

ratio is 6/3 = 2. Azides with a

C/N ratio of less than 3 should

be handled with extreme

caution as they are potentially

explosive.[2]

Work in a fume hood with a

blast shield.[2] Avoid heating,

grinding, or subjecting the

material to shock. Store away

from light.[3]

Toxicity

Azides are known to be highly

toxic, with effects similar to

cyanide.[3] The primary route

of toxicity is through the

inhibition of cytochrome c

oxidase, a key enzyme in the

mitochondrial electron

transport chain, leading to

cellular hypoxia.[6] Sodium

azide, a related inorganic

azide, is fatal if inhaled,

absorbed through the skin, or

swallowed.[2] Target organs

include the central nervous

system, cardiovascular

system, and kidneys.[2]

Avoid ingestion, inhalation, and

skin contact.[7] Work in a well-

ventilated area, preferably a

chemical fume hood. Wear

appropriate personal protective

equipment (PPE).

Reactivity Azides can react violently with

various substances.

Incompatible materials include

strong oxidizing agents, strong

acids, and heavy metals.[3]

Contact with acids can form

Use non-metal spatulas (e.g.,

plastic or ceramic).[2] Store

away from incompatible

materials. Do not use

chlorinated solvents.[3]
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the highly toxic and explosive

hydrazoic acid.[4] Reaction

with heavy metals (e.g.,

copper, lead) can form shock-

sensitive metal azides.[2][3]

Chlorinated solvents should be

avoided as they can form

explosive di- and tri-

azidomethanes.[3]

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)
When handling Azido-C6-OH, the following PPE is mandatory:

Eye Protection: Safety glasses or splash goggles must be worn.[2]

Hand Protection: Appropriate chemical-resistant gloves (e.g., nitrile gloves) must be worn.

For handling high concentrations or for prolonged periods, wearing double gloves or

specialized gloves like SilverShield® is recommended.[2]

Skin and Body Protection: A lab coat should be worn.

Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol

generation, a respirator may be necessary.

Safe Handling Workflow
The following workflow outlines the key steps for safely handling Azido-C6-OH in a laboratory

setting.
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Caption: Safe handling workflow for Azido-C6-OH.
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Spill and Emergency Procedures
Spill: In case of a spill, evacuate the area. Avoid breathing vapors. For small spills, absorb

with an inert material and place in a sealed container for disposal. Do not use combustible

materials for absorption.

Fire: Use a dry chemical, carbon dioxide, or foam fire extinguisher. Avoid using water jets.

First Aid:

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.

Eye Contact: Rinse out with plenty of water. Remove contact lenses. Consult a physician.

Ingestion: Immediately make the victim drink water (two glasses at most). Consult a

physician.

Toxicological Information and Signaling Pathways
The toxicity of azides is primarily attributed to their ability to inhibit cytochrome c oxidase

(Complex IV) in the mitochondrial electron transport chain.[6] This inhibition disrupts cellular

respiration, leading to a decrease in ATP production and an increase in oxidative stress.[6]
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Caption: Postulated toxicological pathway of azides.

Risk Assessment and Control Measures
A thorough risk assessment should be conducted before working with Azido-C6-OH. The

following diagram illustrates the relationship between hazard identification, risk assessment,

and the implementation of control measures.
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Hazard Identification
- Explosive Potential

- Toxicity (Inhalation, Skin, Ingestion)
- Reactivity with metals, acids

Risk Assessment
- Evaluate likelihood and severity of exposure

- Consider scale of reaction
- Assess experimental conditions (heat, pressure)
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Caption: Risk assessment and control for Azido-C6-OH.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures are between 2-8°C or -20°C.[1] Protect from heat and

light.[3]

Disposal: All waste containing Azido-C6-OH must be treated as hazardous waste.[2] Collect

in a dedicated, labeled waste container. Do not mix with acidic waste, as this can generate

highly toxic and explosive hydrazoic acid.[4] Do not pour down the drain, as it can react with

lead or copper in plumbing to form explosive metal azides.[2] Consult your institution's

environmental health and safety department for proper disposal procedures.

Conclusion
Azido-C6-OH is a valuable research tool, but its handling requires a thorough understanding of

the potential hazards associated with organic azides. By implementing stringent safety

protocols, utilizing appropriate personal protective equipment, and adhering to the handling and

disposal guidelines outlined in this document, researchers can minimize the risks and work

safely with this compound. Always prioritize safety and consult with your institution's safety

professionals before beginning any new experimental work with Azido-C6-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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